Cas no 1187386-11-3 (6-Bromo-2-isopropoxy-4-methylquinoline)

• Product Name: 6-Bromo-2-isopropoxy-4-methylquinoline
• CAS No: 1187386-11-3
• MF: C₁₃H₁₄BrNO
• MW: 280.16036272049
• MDL: MFCD12913951
• CID: 857923
• PubChem ID: 46739385
• Update Time: 2025-11-02

6-Bromo-2-isopropoxy-4-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2-ISOPROPOXY-4-METHYLQUINOLINE
• 6-bromo-4-methyl-2-propan-2-yloxyquinoline
• MFCD12913951
• SB68997
• 6-Bromo-4-methyl-2-[(propan-2-yl)oxy]quinoline
• BS-23421
• DB-369080
• CS-0441783
• 1187386-11-3
• DTXSID30674995
• AKOS015834563
• 6-Bromo-2-isopropoxy-4-methylquinoline

• MDL： MFCD12913951
• Inchi： 1S/C13H14BrNO/c1-8(2)16-13-6-9(3)11-7-10(14)4-5-12(11)15-13/h4-8H,1-3H3
• InChI Key： VXDCQOFHBFCOLD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C)C=C(N=2)OC(C)C

Computed Properties

• Exact Mass: 279.02600
• Monoisotopic Mass: 279.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 4.09290

Additional information on 6-Bromo-2-isopropoxy-4-methylquinoline

6-Bromo-2-isopropoxy-4-methylquinoline (CAS 1187386-11-3): A Versatile Quinoline Derivative with Emerging Applications

6-Bromo-2-isopropoxy-4-methylquinoline (CAS 1187386-11-3) is a specialized quinoline derivative that has gained significant attention in pharmaceutical research and material science. This compound belongs to the class of brominated heterocyclic compounds, characterized by its unique molecular structure combining a quinoline core with isopropoxy and methyl substituents. The presence of the bromo group at the 6-position makes it particularly valuable for further chemical modifications through cross-coupling reactions.

Recent studies highlight the growing importance of 6-Bromo-2-isopropoxy-4-methylquinoline in drug discovery programs. Researchers are particularly interested in its potential as a building block for kinase inhibitors, given the quinoline scaffold's prevalence in many FDA-approved drugs. The compound's structural versatility allows for the creation of diverse analogs, making it a valuable tool in medicinal chemistry. Current trends in AI-assisted drug discovery have further increased demand for such well-characterized intermediates.

The synthesis of 6-Bromo-2-isopropoxy-4-methylquinoline typically involves multi-step organic transformations starting from commercially available 4-methylquinoline precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Analytical characterization includes NMR spectroscopy, mass spectrometry, and HPLC purity analysis to ensure batch-to-batch consistency.

Beyond pharmaceutical applications, 6-Bromo-2-isopropoxy-4-methylquinoline shows promise in materials science. Its electron-rich aromatic system makes it a candidate for developing organic semiconductors and photovoltaic materials. Researchers are exploring its incorporation into OLED materials due to the quinoline moiety's favorable photophysical properties. These applications align with current global trends toward renewable energy technologies and energy-efficient displays.

The global market for quinoline derivatives like 6-Bromo-2-isopropoxy-4-methylquinoline is experiencing steady growth, driven by increased R&D spending in both pharmaceutical and electronic materials sectors. Suppliers are responding to demand for high-purity specialty chemicals with improved analytical documentation and structure-activity relationship data. Current market analysis suggests particular growth in the Asia-Pacific region, where contract research organizations are expanding their capabilities.

Storage and handling of 6-Bromo-2-isopropoxy-4-methylquinoline require standard laboratory precautions for organic compounds. The material is typically supplied as a crystalline solid and should be protected from moisture and light to maintain stability. Proper chemical compatibility assessment should precede any experimental work, especially when exploring new synthetic applications or material formulations.

Recent patent literature reveals growing intellectual property activity surrounding 6-Bromo-2-isopropoxy-4-methylquinoline derivatives, particularly in therapeutic areas such as cancer treatment and inflammatory diseases. This reflects the compound's potential as a privileged structure in medicinal chemistry. The development of continuous flow chemistry methods for its production represents another active research area, addressing the need for scalable synthetic routes.

Quality control standards for 6-Bromo-2-isopropoxy-4-methylquinoline continue to evolve, with leading suppliers now offering materials characterized by advanced analytical techniques including LC-MS and chiral HPLC where applicable. These developments respond to the pharmaceutical industry's increasing demand for well-characterized intermediates with comprehensive analytical documentation.

Environmental considerations for 6-Bromo-2-isopropoxy-4-methylquinoline production and use follow standard green chemistry metrics. Researchers are developing improved synthetic routes that minimize organic solvent use and reduce energy consumption, aligning with broader sustainability goals in chemical manufacturing. Life cycle assessment studies are becoming more common for such specialty chemicals.

Future research directions for 6-Bromo-2-isopropoxy-4-methylquinoline include exploration of its biological activity through high-throughput screening platforms and further development of its materials science applications. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from medicinal chemistry to advanced materials development.